Cas no 2171840-94-9 (2-1-(3-ethoxypropyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetic acid)

• Product Name: 2-1-(3-ethoxypropyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetic acid
• CAS No: 2171840-94-9
• MF: C₁₂H₂₁N₃O₃
• MW: 255.31344294548
• CID: 6395002
• PubChem ID: 165833043
• Update Time: 2025-10-31

2-1-(3-ethoxypropyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(3-ethoxypropyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetic acid
• 2-[1-(3-ethoxypropyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl]acetic acid
• EN300-1596379
• 2171840-94-9

• Inchi： 1S/C12H21N3O3/c1-4-18-7-5-6-15-12(9(2)3)10(13-14-15)8-11(16)17/h9H,4-8H2,1-3H3,(H,16,17)
• InChI Key： VTROBJYJTIXRCO-UHFFFAOYSA-N
• SMILES： O(CC)CCCN1C(=C(CC(=O)O)N=N1)C(C)C

Computed Properties

• Exact Mass: 255.15829154g/mol
• Monoisotopic Mass: 255.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 77.2Ų

Additional information on 2-1-(3-ethoxypropyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetic acid

Research Brief on 2-1-(3-ethoxypropyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetic acid (CAS: 2171840-94-9)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of triazole derivatives, particularly 2-1-(3-ethoxypropyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetic acid (CAS: 2171840-94-9), as a promising scaffold for drug development. This compound, characterized by its unique structural features, has garnered attention due to its potential applications in targeting various biological pathways. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and therapeutic potential.

The synthesis of 2-1-(3-ethoxypropyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetic acid involves a multi-step process that leverages click chemistry, a technique renowned for its efficiency and specificity in constructing triazole rings. Recent studies have optimized the reaction conditions to enhance yield and purity, with particular emphasis on the role of catalysts and solvents. For instance, the use of copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) has been reported to significantly improve the efficiency of triazole formation, thereby facilitating the scalable production of this compound.

Pharmacological evaluations of 2-1-(3-ethoxypropyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetic acid have revealed its potential as a modulator of inflammatory pathways. In vitro studies demonstrate its ability to inhibit key enzymes such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), which are critical mediators of inflammation. These findings suggest that the compound could serve as a lead structure for developing novel anti-inflammatory agents with improved efficacy and reduced side effects compared to existing therapeutics.

Further investigations into the compound's mechanism of action have uncovered its interaction with specific protein targets, including G-protein-coupled receptors (GPCRs) and ion channels. Molecular docking studies indicate that the triazole core and the acetic acid moiety play pivotal roles in binding to these targets, thereby influencing downstream signaling pathways. Such insights are invaluable for structure-activity relationship (SAR) studies aimed at optimizing the compound's pharmacological profile.

In addition to its anti-inflammatory properties, 2-1-(3-ethoxypropyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetic acid has shown promise in oncology research. Preliminary data from cell-based assays indicate that the compound exhibits selective cytotoxicity against certain cancer cell lines, particularly those associated with solid tumors. Researchers hypothesize that this activity may be linked to the compound's ability to induce apoptosis and inhibit angiogenesis, although further in vivo studies are required to validate these mechanisms.

Despite these encouraging findings, challenges remain in the development of 2-1-(3-ethoxypropyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetic acid as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through systematic medicinal chemistry optimization. Recent efforts have focused on derivatizing the core structure to enhance its drug-like properties, with particular attention to improving solubility and reducing hepatic clearance.

In conclusion, 2-1-(3-ethoxypropyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetic acid (CAS: 2171840-94-9) represents a versatile and pharmacologically active compound with significant potential in drug discovery. Its unique structural attributes and broad-spectrum biological activities make it a valuable candidate for further investigation. Future research should prioritize in vivo efficacy studies, toxicological assessments, and the exploration of additional therapeutic indications to fully realize its clinical potential.